Cas no 1823322-72-0 (1-(pyrazin-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(pyrazin-2-yl)piperidine-4-carboxamide
• CAS No: 1823322-72-0
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 5266100
• Update Time: 2025-08-01

1-(pyrazin-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(pyrazin-2-yl)piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-(2-pyrazinyl)-

• Inchi： 1S/C10H14N4O/c11-10(15)8-1-5-14(6-2-8)9-7-12-3-4-13-9/h3-4,7-8H,1-2,5-6H2,(H2,11,15)
• InChI Key： OBXYVXFBTXLXRK-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CN=C2)CCC(C(N)=O)CC1

Additional information on 1-(pyrazin-2-yl)piperidine-4-carboxamide

Recent Advances in the Study of 1-(Pyrazin-2-yl)piperidine-4-carboxamide (CAS: 1823322-72-0) in Chemical Biology and Pharmaceutical Research

1-(Pyrazin-2-yl)piperidine-4-carboxamide (CAS: 1823322-72-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile pharmacological properties. Recent studies have focused on its potential applications in drug discovery, particularly in targeting neurological disorders and infectious diseases. This research brief synthesizes the latest findings on the compound, highlighting its synthesis, mechanism of action, and therapeutic potential.

The compound's structural features, including the pyrazine and piperidine moieties, contribute to its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(pyrazin-2-yl)piperidine-4-carboxamide exhibits high affinity for specific neurotransmitter receptors, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized molecular docking and in vitro assays to validate its binding efficacy.

In addition to its neurological applications, recent research has explored the compound's role in antimicrobial therapy. A preprint article on bioRxiv (2024) reported that derivatives of 1-(pyrazin-2-yl)piperidine-4-carboxamide showed potent activity against drug-resistant bacterial strains, including MRSA. The study employed high-throughput screening and mechanistic studies to identify the compound's ability to disrupt bacterial cell wall synthesis.

Another area of investigation is the compound's pharmacokinetic properties. A 2024 paper in Drug Metabolism and Disposition detailed the metabolic pathways of 1-(pyrazin-2-yl)piperidine-4-carboxamide in preclinical models. The study revealed that the compound undergoes hepatic metabolism primarily via CYP3A4, with a favorable half-life and bioavailability profile. These findings support its potential for further development as an oral therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(pyrazin-2-yl)piperidine-4-carboxamide (CAS: 1823322-72-0) represents a multifaceted compound with broad therapeutic potential. Its applications in neurology and infectious disease, coupled with its favorable pharmacokinetic properties, position it as a valuable candidate for future drug development. Continued research will be essential to fully realize its clinical benefits.